Cas no 540516-28-7 ((5-bromo-1H-1,3-benzodiazol-2-yl)methanol)
(5-Bromo-1H-1,3-benzodiazol-2-yl)methanol is a heterocyclic organic compound featuring a benzimidazole core substituted with a bromine atom at the 5-position and a hydroxymethyl group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The bromine substituent enhances reactivity for cross-coupling reactions, while the hydroxymethyl group offers functionalization potential for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it a practical intermediate for research and industrial use. The compound’s well-defined reactivity profile ensures reproducibility in synthetic pathways, supporting its utility in medicinal chemistry and material science.
540516-28-7 structure
Product Name:(5-bromo-1H-1,3-benzodiazol-2-yl)methanol
CAS No:540516-28-7
MF:C8H7BrN2O
MW:227.057980775833
MDL:MFCD03197450
CID:841151
PubChem ID:4162824
Update Time:2025-06-07
(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-Bromo-1H-benzo[d]imidazol-2-yl)methanol
- 2-(Hydroxymethyl)-5-bromobenzimidazole
- (5-Bromo-1H-benzimidazol-2-yl)methanol
- (5-BROMO-1H-BENZOIMIDAZOL-2-YL)-METHANOL
- 2-(Hydroxymethyl)-5-bromo-1H-benzoimidazole
- 6-bromo-1H-Benzimidazole-2-methanol
- (6-bromo-1H-benzimidazol-2-yl)methanol
- (5-bromo-1H-1,3-benzodiazol-2-yl)methanol
- 1H-Benzimidazole-2-methanol, 6-bromo-
- (5-Bromo-1H-benzoimidazol-2-yl)methanol
- 5-bromobenzimidazole-2-methanol
- RXQCVQKHRKONLO-UHFFFAOYSA-N
- DB-016603
- Z1642061114
- STK502775
- CS-W000761
- (5-Bromo-1H-benzimidazol-2-yl)methanol, AldrichCPR
- SCHEMBL1976712
- AKOS013069826
- SCHEMBL12582726
- 540516-28-7
- 1h-benzimidazole-2-methanol, 5-bromo
- MFCD03197450
- ALBB-003890
- SY025096
- 2-Hydroxymethyl-5-Bromo-1H-Benzoimidazole
- F50181
- AKOS000321348
- DS-6341
- EN300-128831
- DTXSID50400112
-
- MDL: MFCD03197450
- Inchi: 1S/C8H7BrN2O/c9-5-1-2-6-7(3-5)11-8(4-12)10-6/h1-3,12H,4H2,(H,10,11)
- InChI Key: RXQCVQKHRKONLO-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)NC(CO)=N2
Computed Properties
- Exact Mass: 225.97400
- Monoisotopic Mass: 225.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.9
Experimental Properties
- Density: 1.815
- Boiling Point: 465.5℃ at 760 mmHg
- Flash Point: 235.3°C
- Refractive Index: 1.746
- PSA: 48.91000
- LogP: 1.81770
(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- HazardClass:IRRITANT
- Storage Condition:Inert atmosphere,Room Temperature
(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MX116-50mg |
(5-bromo-1H-1,3-benzodiazol-2-yl)methanol |
540516-28-7 | 95+% | 50mg |
45.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MX116-1g |
(5-bromo-1H-1,3-benzodiazol-2-yl)methanol |
540516-28-7 | 95+% | 1g |
287.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MX116-250mg |
(5-bromo-1H-1,3-benzodiazol-2-yl)methanol |
540516-28-7 | 95+% | 250mg |
264CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MX116-5g |
(5-bromo-1H-1,3-benzodiazol-2-yl)methanol |
540516-28-7 | 95+% | 5g |
1071.0CNY | 2021-07-10 | |
| Chemenu | CM101550-5g |
2-(Hydroxymethyl)-5-bromobenzimidazole |
540516-28-7 | 95% | 5g |
$256 | 2021-06-09 | |
| Chemenu | CM101550-10g |
2-(Hydroxymethyl)-5-bromobenzimidazole |
540516-28-7 | 95% | 10g |
$411 | 2021-06-09 | |
| Chemenu | CM101550-25g |
2-(Hydroxymethyl)-5-bromobenzimidazole |
540516-28-7 | 95% | 25g |
$810 | 2021-06-09 | |
| Fluorochem | 025274-250mg |
5-Bromo-1H-benzoimidazol-2-yl)-methanol |
540516-28-7 | 95% | 250mg |
£14.00 | 2022-02-28 | |
| Fluorochem | 025274-1g |
5-Bromo-1H-benzoimidazol-2-yl)-methanol |
540516-28-7 | 95% | 1g |
£31.00 | 2022-02-28 | |
| Fluorochem | 025274-5g |
5-Bromo-1H-benzoimidazol-2-yl)-methanol |
540516-28-7 | 95% | 5g |
£107.00 | 2022-02-28 |
(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
540516-28-7 ((5-bromo-1H-1,3-benzodiazol-2-yl)methanol) Related Products
- 4248-59-3( )
- 885280-26-2(5-bromo-1H-1,3-benzodiazole-2-carbaldehyde)
- 540516-31-2(1H-Benzimidazole-2-propanol, 5-bromo-)
- 4856-97-7((1H-1,3-benzodiazol-2-yl)methanol)
- 7471-10-5((1H-Naphtho[2,3-d]imidazol-2-yl)methanol)
- 1964-77-8(5-Bromo-2-methylbenzoimidazole)
- 40197-20-4(5-bromo-1H-1,3-benzodiazole-2-carboxylic acid)
- 62148-28-1(1H-Naphth[1,2-d]imidazole, 5-bromo-2-methyl-)
- 89664-13-1(1H-Benzimidazole, 5,6-dibromo-2-methyl-)
- 540516-29-8(1-(5-Bromo-1H-benzimidazol-2-yl)ethanol)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent